N-(3-Morpholinopropyl)butan-1-amine oxalic acid
Description
N-(3-Morpholinopropyl)butan-1-amine oxalic acid, also known as NMPOA, is a chemical compound that is used for a variety of purposes in scientific research. It is an organic compound with a molecular formula of C6H14NO4, and it is a white solid that is slightly soluble in water. NMPOA is used in a variety of laboratory experiments and applications, such as in the synthesis of other compounds, as an intermediate in the synthesis of pharmaceuticals, and as a reagent in organic synthesis. In addition, NMPOA has been studied for its potential use in medical applications, such as in the treatment of cancer.
Scientific Research Applications
CO2 Capture and Separation
Amine-functionalized metal–organic frameworks (MOFs) have garnered significant attention for their ability to capture carbon dioxide (CO2). The strong interaction between CO2 and basic amino functionalities in these MOFs allows for efficient CO2 sorption. Researchers have explored both in situ synthesis methods and post-modification techniques to prepare amine-functionalized MOFs with high CO2 sorption capacity at low pressures. Additionally, amine-functionalized MOF-based membranes demonstrate excellent CO2/H2, CO2/CH4, and CO2/N2 separation performance .
Volumetric Properties and Thermodynamics
In binary systems containing N,N-dimethylacetamide (DMA) and butan-1-amine (BA), researchers have studied the density, speed of sound, and refractive index. These thermodynamic properties provide insights into the behavior of mixtures and can be relevant in various industrial processes .
Molecularly Imprinted Polymers (MIPs)
Surface molecularly imprinted polymers (MIPs) based on multi-walled carbon nanotubes (MWCNTs) have been developed for selective removal of perfluorooctanoic acid (PFOA). While not directly related to MFCD13032029, this example highlights the broader field of functionalized materials for targeted adsorption and separation .
Education and Research Skills Development
Scientific methods and research skills are essential for higher-education learners. While not a direct application of MFCD13032029, understanding its properties and applications contributes to the broader context of scientific education and skill development .
properties
IUPAC Name |
N-(3-morpholin-4-ylpropyl)butan-1-amine;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2O.C2H2O4/c1-2-3-5-12-6-4-7-13-8-10-14-11-9-13;3-1(4)2(5)6/h12H,2-11H2,1H3;(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOLMVHOPTRQVNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCCN1CCOCC1.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Morpholinopropyl)butan-1-amine oxalic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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